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For Researchers, Scientists, and Drug Development Professionals

Introduction
The synthetic peptide KWKLFKKLKVLTTGL is a chimeric antimicrobial peptide (AMP) derived

from a hybrid of Cecropin A and Melittin. Specifically, it is identified as a Cecropin A (1-7)-

melittin (6-13) hybrid and has been designated as CAMEL2 in some studies. This peptide has

demonstrated both antibacterial and antifungal properties, making it a subject of interest for the

development of novel anti-infective agents. Its cationic and amphipathic nature is characteristic

of many AMPs that target and disrupt microbial cell membranes. These application notes

provide an overview of its known biological activities and detailed protocols for its experimental

use.

Biological Activity
The synthetic peptide KWKLFKKLKVLTTGL has been shown to possess broad-spectrum

antimicrobial activity. It is effective against both Gram-positive and Gram-negative bacteria, as

well as exhibiting antifungal properties. The mechanism of action is believed to involve the

disruption of the microbial cell membrane, a common trait for cecropin-melittin hybrid peptides.
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The antimicrobial efficacy of KWKLFKKLKVLTTGL has been quantified in various studies. The

following table summarizes the available quantitative data.

Peptide ID Sequence Activity Type
Reported
Potency/MIC

CAMEL2 /

DRAMP03930
KWKLFKKLKVLTTGL Antibacterial

Experimental Potency:

3.246 (average

against 24 Gram-

positive and Gram-

negative bacterial

strains)

CAMEL2 /

DRAMP03930
KWKLFKKLKVLTTGL Antifungal

Activity confirmed,

specific MIC values

not detailed in the

provided search

results.

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) - Broth Microdilution Method
This protocol is a standard method for determining the minimum inhibitory concentration (MIC)

of an antimicrobial peptide against bacterial isolates.

Materials:

Synthetic peptide KWKLFKKLKVLTTGL (lyophilized)

Sterile, cation-adjusted Mueller-Hinton Broth (MHB)

Bacterial strains for testing (e.g., Staphylococcus aureus, Escherichia coli)

Sterile 96-well microtiter plates

Spectrophotometer
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Incubator

Procedure:

Peptide Preparation: Dissolve the lyophilized KWKLFKKLKVLTTGL peptide in sterile

distilled water or a suitable buffer (e.g., 0.01% acetic acid) to create a stock solution of 1

mg/mL. Further dilute the stock solution in MHB to desired starting concentrations for the

assay.

Bacterial Inoculum Preparation: Inoculate a single colony of the test bacterium into MHB and

incubate at 37°C until the culture reaches the logarithmic growth phase. Adjust the turbidity

of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸

CFU/mL). Dilute this suspension 1:100 in MHB to obtain a final inoculum density of

approximately 1 x 10⁶ CFU/mL.

Assay Setup: a. In a 96-well microtiter plate, add 50 µL of MHB to wells 2 through 12. b. Add

100 µL of the highest concentration of the peptide solution to well 1. c. Perform serial twofold

dilutions by transferring 50 µL from well 1 to well 2, mixing, and then transferring 50 µL from

well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. d. Well 11 will serve as

a growth control (no peptide), and well 12 will serve as a sterility control (no bacteria). e. Add

50 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well

will be 100 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

MIC Determination: The MIC is defined as the lowest concentration of the peptide that

completely inhibits visible growth of the microorganism, as detected by the unaided eye or by

measuring the optical density at 600 nm.

Protocol 2: Antifungal Susceptibility Testing - Broth
Microdilution Method
This protocol outlines a method for assessing the antifungal activity of KWKLFKKLKVLTTGL
against fungal isolates like Candida albicans.

Materials:
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Synthetic peptide KWKLFKKLKVLTTGL (lyophilized)

RPMI-1640 medium with L-glutamine, buffered with MOPS

Fungal strains for testing (e.g., Candida albicans)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Peptide and Inoculum Preparation: Prepare the peptide solution as described in the

antibacterial protocol. Prepare the fungal inoculum from a 24-hour culture on Sabouraud

Dextrose Agar. Adjust the fungal suspension in sterile saline to a 0.5 McFarland standard

and then dilute in RPMI-1640 to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL.

Assay Setup: The setup for serial dilutions in the 96-well plate is the same as for the

antibacterial MIC assay, using RPMI-1640 as the medium.

Incubation: Incubate the plate at 35°C for 24-48 hours.

MIC Determination: The antifungal MIC is determined as the lowest concentration of the

peptide that causes a significant inhibition of growth (typically ≥50%) compared to the

peptide-free growth control.
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To cite this document: BenchChem. [Synthetic Peptide KWKLFKKLKVLTTGL: Application
Notes and Protocols for Experimental Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1577670#experimental-applications-of-
synthetic-kwklfkklkvlttgl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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